4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline

• IUPAC Name: 4-(benzotriazol-1-ylmethyl)aniline
• InChI: InChI=1S/C13H12N4/c14-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)15-16-17/h1-8H,9,14H2
• InChI Key: GJSIHNFDWYIROW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC3=CC=C(C=C3)N
• Molecular Formula: C13H12N4
• DSSTOX Substance ID: DTXSID00377441
• Molecular Weight: 224.26 g/mol
• CAS RN: 129075-89-4

Description

4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline, also known as 4-Methylbenzotriazole (MBT), is an organic compound that has been widely studied in the scientific research field. It is a highly versatile molecule that has been used in a variety of laboratory experiments and applications. MBT has been used as a reagent for the synthesis of a variety of compounds, as a catalyst for reactions, and as a ligand for metal complexes. In addition, MBT has been studied for its potential biological applications, including its biochemical and physiological effects, and its mechanisms of action. In

Scientific Research Applications

Anti-Proliferative Agents

4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline and its derivatives have been studied for their potential as anti-proliferative agents. For instance, a study synthesized compounds linking triazole and benzimidazole pharmacophores, which exhibited significant in vitro anti-proliferative activity against certain human tumor cell lines, notably showing growth inhibition in renal cancer cells (Sahay & Ghalsasi, 2017).

Self-Aggregation Studies

Another study focused on the self-aggregation properties of compounds like N-((1-((1-ethyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-4-yl)methyl)aniline. This compound demonstrated unique solidification behavior and was investigated for its anticancer potential, utilizing click chemistry for the in situ generation of the triazole moiety (Sahay & Ghalsasi, 2019).

Photoluminescence in Copper(I) Complexes

Research into photoluminescent copper(I) complexes incorporating amido-triazole ligands involved compounds like N-phenyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)aniline. These complexes were explored for their long-lived photoluminescence properties, offering insights into potential applications in materials science (Manbeck, Brennessel, & Eisenberg, 2011).

Sensor for Aniline Recognition

4-Salicylideneamino-3-methyl-1,2,4-triazole-5-thione, a tridentate triazole-based Schiff base, was found effective in selectively detecting toxic aromatic amines like aniline, indicating potential applications in chemical sensing and environmental monitoring (Kumar, Tamilarasan, & Sreekanth, 2011).

Antimicrobial Activity

A study synthesized a series of 1-benzyl/aryl-4-{[(1-aryl-1H-1,2,3-triazol-4-yl)methoxy]methyl}-1H-1,2,3-triazole derivatives, which were evaluated for their antimicrobial activity, showcasing the potential use of these compounds in the development of new antimicrobial agents (Reddy et al., 2016).

Mechanism of Action

Target of Action

The primary target of the compound 4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline, also known as 4-(1H-1,2,3-benzotriazol-1-ylmethyl)phenylamine, is acetylcholinesterase (AChE) . AChE is a protein with a pivotal role in hydrolyzing acetylcholine (ACh), an important neurotransmitter that exerts its action mainly at the level of cholinergic synapses in both central and peripheral nervous systems .

Mode of Action

The compound interacts with its target, AChE, through a series of molecular interactions. The 1,2,3-triazole ring of the compound is believed to interact with the amino acids present in the active site of AChE . These interactions include electrostatic interaction, Pi-anion interaction, H-bonding, and Van der Waals interaction .

Pharmacokinetics

The pharmacokinetic properties of the compound have been investigated using computational studies . These studies predict the drug-likeness of the compound, which is an important factor in determining its Absorption, Distribution, Metabolism, and Excretion (ADME) properties . .

Result of Action

The result of the compound’s action on AChE can lead to an increase in acetylcholine levels at the synapses, which can have various effects depending on the specific physiological context. For example, in the context of Alzheimer’s disease, where there is a deficiency of acetylcholine, the compound’s action could potentially help to alleviate some of the symptoms .

Safety and Hazards

While specific safety and hazard information for “4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline” was not found in the search results, it’s important to note that similar compounds can cause skin irritation, serious eye irritation, and may cause respiratory irritation.